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Compound of Interest

Compound Name: Octol

Cat. No.: B13765986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of HMX

(Octahydro-1,3,5,7-tetranitro-1,3,5,7-tetrazocine) and TNT (2,4,6-Trinitrotoluene) within the

context of the Octol matrix. Octol is a high explosive formulation primarily composed of HMX

and TNT, typically in weight ratios of 70/30 or 75/25. Understanding the solubility of HMX in

molten TNT is critical for controlling the casting process, microstructure, and ultimately, the

performance and stability of the final explosive charge.

Data Presentation: Thermal Properties and
Solubility Behavior
Direct experimental data on the solubility of HMX in molten TNT is not readily available in open

literature. However, the solubility behavior is fundamentally described by the HMX-TNT binary

phase diagram. The liquidus line on this diagram represents the saturation solubility of HMX in

molten TNT at various temperatures. While a definitive, experimentally validated HMX-TNT

phase diagram is not publicly available, this guide presents the key thermal properties of the

individual components and a representative phase diagram to illustrate the solubility

relationship.

Table 1: Thermal Properties of HMX and TNT
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Property HMX TNT

Melting Point ~275 °C (decomposes) 80.6 °C

Decomposition Temperature > 275 °C 240 °C

Molecular Weight 296.16 g/mol 227.13 g/mol

The significant difference in melting points dictates that in the preparation of Octol, HMX exists

as a solid suspended in a molten TNT matrix. The amount of HMX that can be dissolved in the

molten TNT is a function of temperature.

A binary eutectic system is expected for the HMX-TNT mixture. A representative phase diagram

(Figure 1) illustrates that the solubility of HMX in molten TNT increases with temperature,

following the liquidus line.

Experimental Protocols for Determining Solid-Liquid
Phase Equilibria
The determination of the solubility of HMX in molten TNT can be achieved by constructing the

HMX-TNT binary phase diagram. The following outlines a general experimental protocol based

on common techniques for solid-liquid phase equilibria determination in organic systems.

Objective: To determine the temperature-composition phase diagram for the HMX-TNT binary

system, focusing on the liquidus line which represents the solubility of HMX in molten TNT.

Methods:

Differential Scanning Calorimetry (DSC):

Principle: DSC measures the difference in heat flow between a sample and a reference as

a function of temperature. Phase transitions, such as melting and dissolution, are detected

as endothermic or exothermic peaks.

Procedure:
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1. Prepare a series of HMX/TNT mixtures with varying compositions (e.g., from 100% TNT

to high-HMX content).

2. Accurately weigh a small amount (5-10 mg) of each mixture into a DSC pan and

hermetically seal it.

3. Place the sample pan and an empty reference pan into the DSC instrument.

4. Heat the sample at a controlled rate (e.g., 5-10 °C/min) under an inert atmosphere (e.g.,

nitrogen).

5. Record the DSC thermogram. The onset temperature of the final melting peak for a

given composition corresponds to the liquidus temperature.

6. Plot the liquidus temperatures against the compositions to construct the liquidus line of

the phase diagram.

Visual Method (Thaw-Melt Method):

Principle: This method involves the visual observation of the temperature at which the last

solid particle of HMX dissolves in the molten TNT for a given composition.

Procedure:

1. Prepare mixtures of known composition in sealed, optically transparent capillaries.

2. Place the capillary in a temperature-controlled heating block with a viewing port.

3. Slowly heat the sample while observing it under magnification.

4. The temperature at which the last crystal of HMX disappears is recorded as the liquidus

temperature for that composition.

5. Repeat for all compositions to map the liquidus curve.

Safety Precautions: HMX and TNT are energetic materials. All experimental work must be

conducted in a facility designed for handling explosives, with appropriate safety shielding and

remote observation capabilities. The quantities of material used should be kept to a minimum.
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Visualizations: Workflows and Logical Relationships
The following diagrams, generated using the DOT language, illustrate the experimental

workflow for determining the HMX-TNT phase diagram and the logical relationship between the

phase diagram and solubility.

Experimental Workflow for HMX-TNT Phase Diagram Determination
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Click to download full resolution via product page

Caption: Workflow for determining the HMX-TNT phase diagram.

Relationship Between Phase Diagram and Solubility
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Caption: How the phase diagram defines solubility.

To cite this document: BenchChem. [Solubility of HMX and TNT in the Octol Matrix: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13765986#solubility-of-hmx-and-tnt-in-octol-matrix]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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